Cas no 1261921-32-7 (2-(3-formylphenyl)-5-methylbenzoic Acid)

• Product Name: 2-(3-formylphenyl)-5-methylbenzoic Acid
• CAS No: 1261921-32-7
• MF: C₁₅H₁₂O₃
• MW: 240.253984451294
• MDL: MFCD18319204
• CID: 1219628
• PubChem ID: 53225135
• Update Time: 2025-05-26

2-(3-formylphenyl)-5-methylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-formylphenyl)-5-methylbenzoic Acid
• 1261921-32-7
• SCHEMBL2561114
• 2-(3-Formylphenyl)-5-methylbenzoic acid, 95%
• MFCD18319204
• DTXSID00688867
• 3'-Formyl-4-methyl[1,1'-biphenyl]-2-carboxylic acid

• MDL： MFCD18319204
• Inchi： 1S/C15H12O3/c1-10-5-6-13(14(7-10)15(17)18)12-4-2-3-11(8-12)9-16/h2-9H,1H3,(H,17,18)
• InChI Key： LRIWDCGOHYNSBB-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C)C=CC=1C1C=CC=C(C=O)C=1)=O

Computed Properties

• Exact Mass: 240.078644241g/mol
• Monoisotopic Mass: 240.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 54.4Ų

Additional information on 2-(3-formylphenyl)-5-methylbenzoic Acid

Comprehensive Overview of 2-(3-Formylphenyl)-5-methylbenzoic Acid (CAS No. 1261921-32-7): Properties, Applications, and Industry Insights

2-(3-Formylphenyl)-5-methylbenzoic Acid (CAS No. 1261921-32-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This aromatic carboxylic acid derivative, characterized by a formyl group and a methyl-substituted benzoic acid moiety, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₁₅H₁₂O₃, and precise molecular weight (240.26 g/mol) make it a valuable building block for designing complex molecules, particularly in drug discovery and material science.

The compound's dual functional groups—the aldehyde and carboxylic acid—enable diverse chemical transformations, such as condensation reactions, esterifications, and nucleophilic additions. Researchers frequently exploit these properties to develop high-performance polymers, photoactive materials, and biologically active compounds. Recent studies highlight its potential in creating fluorescent probes for cellular imaging, aligning with the growing demand for advanced diagnostic tools in biotechnology.

In the pharmaceutical sector, 2-(3-Formylphenyl)-5-methylbenzoic Acid is investigated for its role in synthesizing small-molecule inhibitors targeting enzymes like kinases and proteases. Its structural flexibility allows for modifications that enhance drug bioavailability and target specificity, addressing key challenges in modern therapeutics. Industry trends indicate rising interest in green chemistry applications, where this compound's recyclable byproducts and mild reaction conditions align with sustainable manufacturing practices.

From a commercial perspective, the compound's CAS No. 1261921-32-7 is often searched alongside terms like "high-purity aromatic aldehydes", "custom synthesis intermediates", and "non-toxic benzoic acid derivatives". These queries reflect user concerns about supply chain reliability and regulatory compliance, especially in regions with stringent chemical safety standards. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for verifying its purity, a topic frequently discussed in academic forums and patent filings.

Emerging applications in organic electronics further elevate the relevance of 2-(3-Formylphenyl)-5-methylbenzoic Acid. Its ability to form stable π-conjugated systems makes it a candidate for OLED materials and conductive polymers, sectors experiencing rapid growth due to advancements in flexible displays and renewable energy technologies. Researchers are also exploring its use in metal-organic frameworks (MOFs) for gas storage, leveraging its rigid aromatic backbone.

Storage and handling recommendations emphasize protection from moisture and light, with typical shelf-life extensions achieved under inert atmospheres. Safety data sheets (SDS) provide detailed guidelines for workplace handling, though the compound is not classified under hazardous categories. Environmental impact assessments suggest low ecotoxicity, supporting its adoption in eco-friendly formulations.

In summary, 2-(3-Formylphenyl)-5-methylbenzoic Acid (CAS No. 1261921-32-7) represents a multifaceted chemical asset with expanding roles across industries. Its synergy with cutting-edge research themes—such as precision medicine, smart materials, and sustainable chemistry—positions it as a compound of enduring scientific and commercial value.